11-thia-13,15,16-triazatetracyclo[8.6.0.02,7.012,16]hexadeca-1(10),2,4,6,8,12,14-heptaene

• CAS No.: 94123-44-1
• Molecular Formula: C12H7N3S
• Molecular Weight: 225.27 g/mol
• IUPAC Name: 11-thia-13,15,16-triazatetracyclo[8.6.0.02,7.012,16]hexadeca-1(10),2,4,6,8,12,14-heptaene
• InChI: InChI=1S/C12H7N3S/c1-2-4-9-8(3-1)5-6-10-11(9)15-12(16-10)13-7-14-15/h1-7H
• InChI Key: CLVRWMKBEVIGEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2N4C(=NC=N4)S3

Description

11-thia-13,15,16-triazatetracyclo[86002,7012,16]hexadeca-1(10),2,4,6,8,12,14-heptaene is a complex polycyclic compound characterized by its unique structure, which includes sulfur and nitrogen atoms integrated into a tetracyclic framework

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 11-thia-13,15,16-triazatetracyclo[8.6.0.02,7.012,16]hexadeca-1(10),2,4,6,8,12,14-heptaene typically involves multi-step organic reactions. One common approach is the cyclization of precursor molecules containing sulfur and nitrogen atoms under controlled conditions. The reaction conditions often include the use of catalysts, specific solvents, and temperature control to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes that are optimized for cost-effectiveness and efficiency. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to produce large quantities of the compound for research and commercial applications.

Chemical Reactions Analysis

Types of Reactions

11-thia-13,15,16-triazatetracyclo[8.6.0.02,7.012,16]hexadeca-1(10),2,4,6,8,12,14-heptaene can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the compound can be oxidized to form sulfoxides or sulfones.

Reduction: The nitrogen atoms can participate in reduction reactions to form amines.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under appropriate conditions to introduce new functional groups.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the sulfur atom can yield sulfoxides or sulfones, while reduction of the nitrogen atoms can produce various amines.

Scientific Research Applications

11-thia-13,15,16-triazatetracyclo[8.6.0.02,7.012,16]hexadeca-1(10),2,4,6,8,12,14-heptaene has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it a candidate for drug discovery and development.

Industry: It can be used in the development of new materials with specific electronic, optical, or mechanical properties.

Mechanism of Action

The mechanism of action of 11-thia-13,15,16-triazatetracyclo[8.6.0.02,7.012,16]hexadeca-1(10),2,4,6,8,12,14-heptaene involves its interaction with molecular targets such as enzymes, receptors, or nucleic acids. The compound’s structure allows it to bind to these targets, potentially inhibiting or modulating their activity. The specific pathways involved depend on the biological context and the nature of the target molecules.

Comparison with Similar Compounds

Similar Compounds

• 11-thia-13,16-diazatetracyclo[8.6.0.02,7.012,16]hexadeca-1(10),2,4,6,8,12-hexaene
• 14-thia-8,11,16-triazatetracyclo[8.6.0.0^{2,7}.0{11,15}]hexadeca-1(10),2,4,6,8,12,15-heptaene

Uniqueness

11-thia-13,15,16-triazatetracyclo[8.6.0.02,7.012,16]hexadeca-1(10),2,4,6,8,12,14-heptaene is unique due to the specific arrangement of sulfur and nitrogen atoms within its tetracyclic framework. This unique structure imparts distinct chemical and physical properties, making it valuable for various applications that similar compounds may not be suitable for.